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Abstract

This technical guide provides a comprehensive overview of 9-Hydroxyvelleral, a
sesquiterpenoid derivative of velleral. While information on 9-Hydroxyvelleral is limited, this
document compiles the available data on its chemical properties, including its proposed
molecular formula, and outlines the foundational knowledge of its parent compound, velleral.
The guide addresses the current gaps in the scientific literature regarding its specific biological
activities, experimental protocols, and associated signaling pathways, highlighting areas for
future research.

Introduction

Velleral is a sesquiterpene dialdehyde produced by certain species of mushrooms, notably
within the Lactarius genus.[1] It is recognized for its role as a chemical defense agent in these
organisms. 9-Hydroxyvelleral is a hydroxylated derivative of velleral, and while not as
extensively studied, it is of interest to the scientific community for its potential biological
activities, which may differ from or enhance those of its parent compound. This guide aims to
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provide a detailed account of the known information regarding 9-Hydroxyvelleral and to
establish a basis for further investigation.

Chemical Properties
Molecular Formula and Structure

To determine the molecular formula of 9-Hydroxyvelleral, it is essential to first understand the
structure and numbering of the parent velleral molecule.

Velleral:
e CAS Number: 50656-61-6[1][2]
e Molecular Formula: CisH2002[1][2]

o |[UPAC Name: (3aR,8R,8aR)-2,2,8-trimethyl-3,3a,8,8a-tetrahydro-1H-azulene-5,6-
dicarbaldehyde[2]

The structure of velleral consists of a hydroazulene skeleton. Based on the nomenclature, 9-
Hydroxyvelleral is formed by the addition of a hydroxyl (-OH) group at the C-9 position of the
velleral structure. This modification results in a change to the molecular formula.

9-Hydroxyvelleral (Proposed):
o CAS Number: Not currently assigned or publicly available.
e Molecular Formula: C15H200s3

The addition of the hydroxyl group increases the oxygen count by one and is presumed to not
alter the number of carbon or hydrogen atoms, assuming a simple substitution.

Physicochemical Data

Specific physicochemical data for 9-Hydroxyvelleral, such as melting point, boiling point, and
solubility, are not readily available in the current literature. However, based on the structural
relationship to velleral, it can be inferred that 9-Hydroxyvelleral would also be a
sesquiterpenoid and likely share some solubility characteristics, being relatively nonpolar but
with increased polarity due to the hydroxyl group.
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9-Hydroxyvelleral

Property Velleral (Known) .
(Predicted)
CAS Number 50656-61-6 Not Available
Molecular Formula C15H2002 C15H2003
Molar Mass 232.32 g/mol 248.32 g/mol
Functional Groups Aldehyde, Alkene Aldehyde, Alkene, Hydroxyl

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 9-
Hydroxyvelleral are not explicitly documented in the reviewed scientific literature. However,
general methodologies for the isolation and characterization of related sesquiterpenes from

natural sources can be applied.

General Isolation Protocol from Fungal Sources

A general workflow for the isolation of sesquiterpenoids like 9-Hydroxyvelleral from fungal

material would typically involve the following steps:

Extraction Purification Analysis

Solvent Extraction y Column Chromatography Spectroscopic Analysis
Fungal Biomass }—P{ (.9, Ethanol, Methanol) }—» Filtration }—» otary Evaporation Liquid-Liquid Partitioning }—> (Silica Gel) HPLC for Final Purification (NVIR. MS)

Isolated 9-Hydroxyvelleral

Click to download full resolution via product page

Fig. 1: General workflow for the isolation and identification of 9-Hydroxyvelleral.

Biological Activity and Signaling Pathways

While the parent compound, velleral, has been reported to exhibit antimicrobial properties,
specific biological activities and the mechanisms of action for 9-Hydroxyvelleral have not been
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characterized. Research into the bioactivity of 9-Hydroxyvelleral would be a valuable
contribution to the field of natural product chemistry and drug discovery.

Given the lack of specific data, a proposed logical relationship for investigating the biological
activity of 9-Hydroxyvelleral is presented below. This diagram illustrates a potential research
path starting from the isolated compound to the identification of its therapeutic potential.

9-Hydroxyvelleral

Initial Bioactivity Screening
(e.g., Antimicrobial, Cytotoxic Assays)

Hit Identification

Signaling Pathway Analysis

Target Identification

Lead Optimization

Preclinical Studies
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Fig. 2: Proposed research pathway for investigating the biological activity of 9-
Hydroxyvelleral.

Conclusion and Future Directions

9-Hydroxyvelleral remains a largely uncharacterized natural product. The information
presented in this guide, primarily based on the known properties of its parent compound,
velleral, serves as a starting point for future research. The immediate priorities for advancing
the understanding of 9-Hydroxyvelleral should be:

e |solation and Structural Elucidation: The definitive isolation and structural confirmation of 9-
Hydroxyvelleral using modern spectroscopic techniques (NMR, MS) are crucial to validate
its proposed molecular formula and stereochemistry.

o CAS Number Assignment: Following its definitive characterization, a CAS number should be
sought to ensure unambiguous identification in chemical databases and future publications.

 Biological Screening: A comprehensive screening of 9-Hydroxyvelleral against a panel of
biological targets (e.g., cancer cell lines, microbial strains) is necessary to uncover its
potential therapeutic applications.

¢ Mechanistic Studies: Should any significant biological activity be identified, subsequent
studies should focus on elucidating the underlying mechanism of action and identifying the
molecular targets and signaling pathways involved.

The exploration of novel natural products like 9-Hydroxyvelleral is vital for the discovery of
new therapeutic agents. This guide provides the foundational knowledge and a strategic
framework to stimulate and direct future research endeavors in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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